Cas no 110690-11-4 (Benzenepropanoic acid, 2-acetyl-, methyl ester)

• Product Name: Benzenepropanoic acid, 2-acetyl-, methyl ester
• CAS No: 110690-11-4
• MF: C₁₂H₁₄O₃
• MW: 206.237763881683
• CID: 1194554
• Update Time: 2024-08-05

Benzenepropanoic acid, 2-acetyl-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Benzenepropanoic acid, 2-acetyl-, methyl ester

• Inchi： 1S/C12H14O3/c1-9(13)11-6-4-3-5-10(11)7-8-12(14)15-2/h3-6H,7-8H2,1-2H3
• InChI Key： XWZIZMIOGVXZEP-UHFFFAOYSA-N
• SMILES： C1(CCC(OC)=O)=CC=CC=C1C(C)=O

Computed Properties

• Exact Mass: 206.09432

Experimental Properties

• Density: 1.083±0.06 g/cm3(Predicted)
• Boiling Point: 310.5±25.0 °C(Predicted)
• PSA: 43.37